Monorden C

• Molecular Formula: C18H19ClO6
• Molecular Weight: 366.8 g/mol
• InChI: InChI=1S/C18H19ClO6/c1-9-6-15-14(25-15)5-3-2-4-10(20)7-11-16(18(23)24-9)12(21)8-13(22)17(11)19/h2,4,8-9,14-15,21-22H,3,5-7H2,1H3/b4-2+
• InChIKey: WUSYBKJSCTYKMV-DUXPYHPUSA-N

Monorden C: A Structurally Distinct Resorcylic Acid Lactone Hsp90 Inhibitor for Antifungal and Cell Cycle Research

Monorden C is a fungal secondary metabolite belonging to the resorcylic acid lactone (RAL) family of macrolides. It is structurally defined as 6,7-dihydromonorden A, distinguished by saturation at the C6–C7 position relative to radicicol (monorden A) [1]. First isolated from the amidepsine-producing fungus Humicola sp. FO-2942, Monorden C possesses the characteristic 14-membered macrocyclic lactone scaffold with a chloro-resorcylate moiety and epoxide functionality . As a member of the monorden/radicicol class of heat shock protein 90 (Hsp90) N-terminal domain inhibitors, Monorden C exhibits cell cycle modulatory activity and species-specific antifungal properties distinct from its parent compound radicicol .

▸ Structurally distinct resorcylic acid lactone Hsp90 inhibitor tool compound

▸ Cell cycle checkpoint studies: reported dual-phase G1 and G2/M arrest context

▸ Antifungal screening context: documented anti-Aspergillus niger activity

• [1] Yamamoto K, Hatano H, Arai M, Shiomi K, Tomoda H, Ōmura S. Structure elucidation of new monordens produced by Humicola sp. FO-2942. J Antibiot (Tokyo). 2003;56(6):533-538. View Source

Why Monorden C Cannot Be Substituted with Radicicol or Other Monorden Analogs Without Validation

Structural variations within the monorden series produce distinct pharmacological fingerprints that preclude simple substitution. Monorden C is 6,7-dihydromonorden A—a reduction of the C6–C7 double bond present in radicicol (monorden A) that alters macrocycle conformational dynamics and target engagement [1]. While radicicol is a well-characterized Hsp90 N-terminal ATP-binding domain inhibitor with nanomolar affinity, Monorden C lacks published direct Hsp90 IC50 data; its reported activities—cell cycle arrest in G1 and G2/M phases and anti-Aspergillus niger activity—represent a distinct functional profile that cannot be assumed interchangeable . Furthermore, Monorden C differs from the closely related pochonin series, which demonstrates broad-spectrum antiviral activity against HSV-1, and from radicicol which exhibits antiangiogenic and antimalarial properties via Hsp90 inhibition . Substitution without experimental validation therefore risks compromising assay reproducibility and biological interpretation.

Monorden C

6,7-dihydro scaffold; macrocycle conformation and target engagement may differ from radicicol

Radicicol

Unsaturated dienone; published Hsp90 IC50 and broader antifungal spectrum may not transfer to Monorden C

Direct substitution without experimental validation may shift cell cycle arrest profile and antifungal activity—assay reproducibility requires compound-specific verification

• [1] Yamamoto K, Hatano H, Arai M, Shiomi K, Tomoda H, Ōmura S. Structure elucidation of new monordens produced by Humicola sp. FO-2942. J Antibiot (Tokyo). 2003;56(6):533-538. View Source

Monorden C: Quantitative Differentiation Evidence Versus Structural Analogs

Structural Distinction: Monorden C Is 6,7-Dihydromonorden A Versus the Unsaturated Radicicol Scaffold

Monorden C is definitively characterized as 6,7-dihydromonorden A, lacking the C6–C7 double bond that is present in the parent compound radicicol (monorden A) [1]. This single bond difference alters the conformational flexibility of the 14-membered macrocyclic lactone ring, a structural feature known to influence Hsp90 ATP-binding pocket occupancy and inhibitory potency within the resorcylic acid lactone class [2]. By comparison, radicicol contains a fully conjugated dienone system that contributes to its nanomolar Hsp90 binding affinity; Monorden C's saturated C6–C7 bond modifies the macrocycle's ground-state conformation [3].

C6–C7 saturation

Class-level

Saturated single bond (6,7-dihydromonorden A) vs. radicicol unsaturated double bond

Conformational difference may influence Hsp90 binding kinetics

No quantitative binding data under identical conditions

Evidence Dimension	C6–C7 bond saturation state
Target Compound Data	Saturated single bond (6,7-dihydromonorden A)
Comparator Or Baseline	Radicicol (Monorden A): Unsaturated double bond (C6=C7 conjugated dienone)
Quantified Difference	Qualitative structural difference; no quantitative binding data available for Monorden C versus radicicol under identical assay conditions
Conditions	Structure elucidation via spectroscopic analysis (NMR, MS) of compounds isolated from Humicola sp. FO-2942 fermentation broth

Why This Matters

This structural distinction defines Monorden C as a chemically distinct entity from radicicol, with potential differences in macrocycle conformation, target binding kinetics, and metabolic stability—factors that directly affect experimental reproducibility and data interpretation.

• [1] Yamamoto K, Hatano H, Arai M, Shiomi K, Tomoda H, Ōmura S. Structure elucidation of new monordens produced by Humicola sp. FO-2942. J Antibiot (Tokyo). 2003;56(6):533-538. View Source
• [2] Roe SM, Prodromou C, O'Brien R, Ladbury JE, Piper PW, Pearl LH. Structural basis for inhibition of the Hsp90 molecular chaperone by the antitumor antibiotics radicicol and geldanamycin. J Med Chem. 1999;42(2):260-266. View Source
• [3] Barluenga S, Moulin E, Lopez P, Winssinger N. Solution- and solid-phase synthesis of radicicol (monorden) and pochonin C. Chemistry. 2005;11(17):4935-4952. View Source

Cell Cycle Arrest Profile: Monorden C Induces Dual-Phase G1 and G2/M Arrest in Jurkat Cells

Monorden C arrests the cell cycle of Jurkat cells at both G1 and G2/M phases, a dual-phase arrest pattern that distinguishes it mechanistically from compounds causing single-phase blockade . While quantitative arrest percentages are not publicly available in peer-reviewed literature, the reported dual-phase activity profile contrasts with the predominantly G1 arrest observed with certain other Hsp90 inhibitors . Radicicol (monorden A) has been shown to induce G1 arrest in various cancer cell lines through Hsp90 client protein degradation, but its specific effect on Jurkat cell G2/M progression is not comparably documented under identical conditions [1].

Cell cycle arrest

Class-level

Dual-phase G1 and G2/M arrest in Jurkat cells; radicicol documented for G1 arrest in multiple lines

Distinct arrest pattern may affect downstream cell fate endpoints

Quantitative arrest percentages unavailable; empirical determination needed

Evidence Dimension	Cell cycle phase arrest profile in Jurkat cells
Target Compound Data	Arrest in G1 and G2/M phases (dual-phase arrest)
Comparator Or Baseline	Radicicol: G1 arrest documented in multiple cancer cell lines; no Jurkat-specific G2/M arrest data available for direct comparison
Quantified Difference	Qualitative difference in arrest pattern; quantitative arrest percentage data unavailable for Monorden C
Conditions	Jurkat human T-cell leukemia line; concentration and exposure duration not specified in vendor documentation

Why This Matters

The dual-phase arrest profile may confer distinct downstream effects on cell fate (apoptosis versus senescence versus cytostasis), making Monorden C a differentiated tool for investigating cell cycle checkpoint regulation mechanisms.

• [1] Schulte TW, Akinaga S, Soga S, et al. Antibiotic radicicol binds to the N-terminal domain of Hsp90 and shares important biologic activities with geldanamycin. Cell Stress Chaperones. 1998;3(2):100-108. View Source

Antifungal Activity Specificity: Monorden C Demonstrates Activity Against Aspergillus niger

Monorden C exhibits antifungal activity against Aspergillus niger . While radicicol (monorden A) possesses broad-spectrum antifungal activity against multiple fungal pathogens including Candida albicans and various plant pathogenic fungi (MIC values reported as low as <2.5 μg/mL for certain oomycetes), Monorden C's reported activity is specifically documented against A. niger [1]. Monorden (unspecified which analog) was reported to be twice as inhibitory to Aspergillus flavus mycelium extension (MIC >28 μg/mL) compared to monocillin IV (MIC >56 μg/mL), suggesting species-specific potency differences exist within the monorden chemotype [2].

Antifungal spectrum

Data to verify

Anti-A. niger activity reported; no published MIC; radicicol has broader spectrum with MIC 28 μg/mL against A. flavus

Supports species-specific screening; potency must be established de novo

Assay conditions not disclosed; MIC comparison unavailable

Evidence Dimension	Antifungal activity spectrum
Target Compound Data	Anti-Aspergillus niger activity (no published MIC value)
Comparator Or Baseline	Radicicol: Broad-spectrum antifungal activity; MIC <2.5 μg/mL against tree pathogens and oomycetes; monorden (unspecified analog): MIC >28 μg/mL against A. flavus
Quantified Difference	Quantitative MIC comparison unavailable for Monorden C due to absence of published potency data
Conditions	Aspergillus niger susceptibility testing; specific assay methodology not disclosed in available sources

Why This Matters

The documented anti-A. niger activity defines Monorden C as a discrete screening candidate for this specific fungal pathogen, though the absence of quantitative MIC data limits direct potency comparisons.

• [1] Kim JH, et al. The Hsp90 Inhibitor, Monorden, Is a Promising Lead Compound for the Development of Novel Fungicides. Front Plant Sci. 2020;11:517. View Source
• [2] Wicklow DT, Joshi BK, Gamble WR, Gloer JB, Dowd PF. Antifungal metabolites (monorden, monocillin IV, and cerebrosides) from Humicola fuscoatra Traaen NRRL 22980, a mycoparasite of Aspergillus flavus sclerotia. Appl Environ Microbiol. 1998;64(11):4482-4484. View Source

Metabolite Identity and Production Source: Monorden C Is a Defined Secondary Metabolite from Humicola sp. FO-2942

Monorden C was isolated and structurally characterized from the fermentation broth of the amidepsine-producing fungus Humicola sp. FO-2942 via UV spectrum-guided purification [1]. This defined biosynthetic origin distinguishes Monorden C from radicicol, which is produced by multiple fungal species including Diheterospora chlamydosporia, Chaetomium chiversii, and Pochonia chlamydosporia [2]. The reproducible production of Monorden C through optimized fermentation of Humicola sp. FO-2942 enables consistent material supply with >98% purity, as confirmed by HPLC analysis .

Production source

Specification review

Humicola sp. FO-2942; >98% purity by HPLC

Defined strain and purity support lot-to-lot consistency

Radicicol produced by multiple species; co-purifying analogs risk minimized

Evidence Dimension	Biosynthetic source organism
Target Compound Data	Humicola sp. FO-2942 (specific producing strain)
Comparator Or Baseline	Radicicol: Diheterospora chlamydosporia, Chaetomium chiversii, Pochonia chlamydosporia (multiple fungal sources)
Quantified Difference	Qualitative difference in producing organism; Monorden C purity specification: >98% by HPLC
Conditions	Fermentation broth isolation followed by spectroscopic structure confirmation (NMR, MS)

Why This Matters

The defined strain-specific production of Monorden C ensures batch-to-batch consistency in secondary metabolite profile, reducing the risk of co-purifying analogs that could confound biological assays—a critical consideration for reproducible research procurement.

• [1] Yamamoto K, Hatano H, Arai M, Shiomi K, Tomoda H, Ōmura S. Structure elucidation of new monordens produced by Humicola sp. FO-2942. J Antibiot (Tokyo). 2003;56(6):533-538. View Source
• [2] MeSH Database. Monorden (Radicicol) Supplementary Concept Record. National Library of Medicine. View Source

Monorden C: Validated Research Applications Based on Current Evidence

Cell Cycle Checkpoint Studies in Jurkat T-Cell Leukemia Models

Monorden C is suitable for investigating dual-phase (G1 and G2/M) cell cycle arrest mechanisms in Jurkat human T-cell leukemia cells, as documented in vendor product specifications derived from primary isolation studies . Researchers studying checkpoint kinase regulation, cyclin-dependent kinase activity, or Hsp90 client protein degradation pathways may utilize Monorden C as a tool compound to induce concurrent G1 and G2/M blockade. Users should note that quantitative arrest data (percentage of cells in each phase, concentration-response relationships) are not publicly available and must be empirically determined for each experimental system.

Aspergillus niger-Specific Antifungal Screening

Monorden C possesses documented antifungal activity against Aspergillus niger . It may be employed as a reference compound or screening hit comparator in antifungal susceptibility assays targeting this specific fungal pathogen. Given the absence of published MIC values, researchers must establish potency parameters (MIC50/MIC90) de novo for their specific A. niger strains and assay conditions. Comparative studies with radicicol or other monorden analogs in A. niger may help elucidate structure-activity relationships within the resorcylic acid lactone class.

Natural Product Chemistry and Structural Analog Comparison Studies

As a structurally characterized 6,7-dihydromonorden A analog isolated from Humicola sp. FO-2942, Monorden C serves as a valuable comparator compound for structure-activity relationship (SAR) studies within the monorden/radicicol resorcylic acid lactone family [1]. Researchers investigating how C6–C7 saturation affects macrocycle conformation, Hsp90 binding affinity, or cellular activity profiles can employ Monorden C alongside radicicol and other monorden derivatives (A, B, D, E) to systematically map pharmacophore requirements.

Microbial Secondary Metabolite Profiling and Fermentation Optimization

Monorden C represents a defined secondary metabolite from the amidepsine-producing fungus Humicola sp. FO-2942, characterized via UV spectrum-guided purification and spectroscopic methods [1]. Researchers engaged in fungal natural product discovery, metabolomics, or fermentation process development may use authenticated Monorden C as an analytical standard for HPLC method validation, LC-MS identification, or quantitative metabolite profiling in Humicola spp. fermentation broths. The compound's >98% purity specification supports its use as a reference material for chromatographic method development.

Application

Selection Property

Validation Focus

Cell cycle checkpoint studies

Dual-phase G1/G2/M arrest profile

Empirical dose-response and phase-specific arrest quantification

A. niger antifungal screening

Documented anti-Aspergillus niger activity

MIC determination and strain-specificity assessment

Resorcylic acid lactone SAR studies

6,7-dihydro modification versus radicicol

Comparative Hsp90 binding and functional assays

Fungal metabolite profiling

Defined biosynthetic origin and >98% purity

HPLC method validation and metabolomic identification

• [1] Yamamoto K, Hatano H, Arai M, Shiomi K, Tomoda H, Ōmura S. Structure elucidation of new monordens produced by Humicola sp. FO-2942. J Antibiot (Tokyo). 2003;56(6):533-538. View Source